Cas no 1786104-38-8 (N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide)

• Product Name: N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide
• CAS No: 1786104-38-8
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5936766
• PubChem ID: 86819187
• Update Time: 2025-05-20

N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide Chemical and Physical Properties

Names and Identifiers

• Z1832573006
• 1786104-38-8
• EN300-6624632
• N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide
• AKOS033607102

• Inchi： 1S/C14H23N3O2/c1-4-8-16(10-7-15)14(19)13(11(2)3)17-9-5-6-12(17)18/h11,13H,4-6,8-10H2,1-3H3
• InChI Key： CFHUBYYTHREYRA-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(C(N(CC#N)CCC)=O)C(C)C

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide

Introduction to N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide (CAS No. 1786104-38-8)

N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1786104-38-8, represents a promising candidate for further exploration due to its unique chemical properties and potential biological activities. The presence of functional groups such as the cyano and amide moieties suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The molecular framework of N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide incorporates several key structural elements that contribute to its versatility. The cyano group, for instance, is known for its ability to participate in various chemical transformations, including nucleophilic addition reactions, which can be leveraged in the synthesis of more complex molecules. Additionally, the amide functionality provides a site for hydrogen bonding interactions, which are crucial for the development of bioactive compounds that require specific binding affinities.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. The pyrrolidine ring present in N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide may play a significant role in this context, as pyrrolidine derivatives have been extensively studied for their potential applications in the treatment of conditions such as epilepsy and Alzheimer's disease. The compound's ability to interact with biological targets at the molecular level makes it an attractive candidate for further investigation.

The synthesis of N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group and the formation of the amide bond are critical steps that must be meticulously controlled. Advances in synthetic methodologies have enabled researchers to achieve greater precision in these processes, leading to improved access to this compound and related derivatives.

The pharmacological potential of N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide has not been fully elucidated, but preliminary studies suggest that it may exhibit interesting biological activities. The compound's structural features suggest that it could interact with enzymes or receptors involved in neurotransmitter pathways, potentially leading to therapeutic effects. Further preclinical studies are necessary to validate these hypotheses and to determine the most effective routes of administration.

The use of computational modeling techniques has become increasingly important in the study of such complex molecules. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into the interactions between N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide and its biological targets. These computational approaches complement experimental work by providing a detailed understanding of the compound's behavior at the atomic level.

In conclusion, N-(cyanomethyl)-3-methyl-2-(2-oxopyrrolidin-1-yl)-N-propylbutanamide (CAS No. 1786104-38-8) represents a fascinating subject for research due to its intricate structure and potential biological significance. The combination of synthetic chemistry expertise and modern computational tools will be essential in unlocking its full therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of innovative treatments for various diseases.